Cas no 1240257-47-9 (2-Fluoro-4-(trifluoromethoxy)benzyl bromide)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)benzyl bromide
• CAS No: 1240257-47-9
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• CID: 3161374
• PubChem ID: 66523446
• Update Time: 2025-08-03

2-Fluoro-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethoxy)benzyl bromide
• MFCD16652442
• AKOS015956504
• 1240257-47-9
• 1-(bromomethyl)-2-fluoro-4-(trifluoromethoxy)benzene
• JS-4919
• SY228764
• F75290
• SCHEMBL23780516

• MDL： MFCD16652442
• Inchi： 1S/C8H5BrF4O/c9-4-5-1-2-6(3-7(5)10)14-8(11,12)13/h1-3H,4H2
• InChI Key： NLXMTHLJHXYXJN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)OC(F)(F)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-Fluoro-4-(trifluoromethoxy)benzyl bromide

Comprehensive Overview of 2-Fluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 1240257-47-9)

2-Fluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 1240257-47-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique molecular structure, featuring a benzyl bromide core with fluoro and trifluoromethoxy substituents, makes it a valuable building block for advanced chemical applications. This compound is particularly sought after in the development of bioactive molecules due to its ability to introduce fluorinated groups, which are known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-Fluoro-4-(trifluoromethoxy)benzyl bromide has surged, driven by their critical role in drug discovery and crop protection. Researchers and manufacturers frequently search for high-purity benzyl bromide derivatives to optimize synthetic routes and improve yields. The compound’s CAS No. 1240257-47-9 is often referenced in patents and scientific literature, highlighting its importance in cutting-edge research.

One of the key advantages of 2-Fluoro-4-(trifluoromethoxy)benzyl bromide is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures for targeted therapies and specialty chemicals. Additionally, the trifluoromethoxy group in this compound contributes to its lipophilicity, a property highly valued in the design of CNS-active drugs and pesticides.

From an industrial perspective, 2-Fluoro-4-(trifluoromethoxy)benzyl bromide is synthesized under stringent conditions to ensure high reactivity and low impurity levels. Its storage and handling require adherence to standard chemical safety protocols, though it is not classified as a hazardous material. The compound’s stability under inert atmospheres makes it a reliable reagent for large-scale production.

Emerging trends in green chemistry have also sparked interest in optimizing the synthesis of fluorinated benzyl bromides. Researchers are exploring catalytic methods and solvent-free reactions to reduce environmental impact while maintaining efficiency. This aligns with global efforts to promote sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, 2-Fluoro-4-(trifluoromethoxy)benzyl bromide (CAS No. 1240257-47-9) stands out as a critical reagent in modern organic synthesis. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for innovation. As the demand for fluorine-containing compounds grows, this compound will likely remain at the forefront of chemical research and industrial applications.